2-((4-fluorophenyl)thio)-1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H20FN3OS/c1-20-10-14(9-19-20)13-3-2-8-21(11-13)17(22)12-23-16-6-4-15(18)5-7-16/h4-7,9-10,13H,2-3,8,11-12H2,1H3
• InChI Key: MWRVQHFVYOPJJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H20FN3OS
• Molecular Weight: 333.4 g/mol

Description

2-((4-fluorophenyl)thio)-1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H20FN3OS and its molecular weight is 333.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• A study on novel fluoro-substituted benzo[b]pyran compounds, which are structurally related to the chemical , demonstrated anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting potential therapeutic applications in cancer treatment (Hammam et al., 2005).
• Another research focused on the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, indicating the chemical's relevance in developing new antituberculosis drugs (Jeankumar et al., 2013).
• Synthesis of novel Schiff bases using related chemical frameworks has shown significant antimicrobial activity, providing insights into the compound's potential in creating new antimicrobial agents (Puthran et al., 2019).

Antitumor and Antimicrobial Activity

• Compounds with structural similarities have been evaluated for their cytotoxic activity against several tumor cell lines, with some showing potent antitumor activity, highlighting the chemical's application in cancer research (Naito et al., 2005).
• Synthesized compounds related to the chemical have demonstrated good activity against gram-positive bacteria, indicating potential applications in developing new antibacterial drugs (Prakash et al., 2011).

Molecular Docking and Analysis

• Research involving FT-IR, NBO, HOMO-LUMO, MEP analysis, and molecular docking studies of a compound structurally related to "2-((4-fluorophenyl)thio)-1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)ethan-1-one" suggests that it might exhibit inhibitory activity against certain enzymes, potentially acting as an anti-neoplastic agent (Mary et al., 2015).